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Compound of Interest

Compound Name: Sculponeatic acid

Cat. No.: B1151703

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sculponeatic acid, a novel A-ring contracted oleanane triterpenoid, represents a unique
chemical scaffold with potential for significant biological activity. First isolated from the plant
Isodon sculponeata, its distinct structure warrants further investigation for therapeutic
applications. This technical guide provides a comprehensive overview of the current knowledge
on Sculponeatic acid, including its physicochemical properties, a detailed experimental
protocol for its isolation, and its elucidated chemical structure based on spectroscopic analysis.
While specific biological activity and signaling pathway data for Sculponeatic acid remain
limited, this guide also explores the known biological activities of the broader class of oleanane
triterpenoids to provide a predictive context for future research.

Core Molecular Data

This section summarizes the fundamental physicochemical properties of Sculponeatic acid.
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Property Value Reference
Molecular Formula C30H4604 [1]
Molecular Weight 470.7 g/mol [1][2]

CAS Number 1169806-02-3 2]

A-ring contracted oleanane
Class _ _ (2]
triterpenoid

Appearance Powder [2]

N Chloroform, Dichloromethane,
Solubility [2]
Ethyl Acetate, DMSO, Acetone

Experimental Protocols

The following protocol for the isolation and purification of Sculponeatic acid is based on the
methodology reported in the primary literature describing its discovery[2].

Plant Material

The aerial parts of Isodon sculponeata (Lamiaceae) were collected and air-dried.

Extraction

o The dried and powdered aerial parts of I. sculponeata were extracted with 70% acetone at
room temperature.

e The resulting extract was concentrated under reduced pressure to yield a crude residue.

Isolation and Purification

The crude extract was subjected to a multi-step chromatographic purification process:

» Silica Gel Column Chromatography: The crude extract was initially fractionated by column
chromatography on a silica gel column.
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» RP-18 Column Chromatography: Fractions of interest from the silica gel column were further
purified using reversed-phase (RP-18) column chromatography.

e Sephadex LH-20 Column Chromatography: Final purification was achieved by
chromatography on a Sephadex LH-20 column to yield pure Sculponeatic acid.

Structure Elucidation

The chemical structure of Sculponeatic acid was determined through extensive spectroscopic

analysis, including:
e Mass Spectrometry (MS): To determine the molecular weight and elemental composition.
« Infrared (IR) Spectroscopy: To identify functional groups.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: Including *H-NMR, 3C-NMR, and 2D-
NMR experiments (COSY, HMQC, HMBC) to establish the connectivity of atoms and the
stereochemistry of the molecule.

Note: The specific spectral data (chemical shifts, coupling constants, etc.) from the original
publication are essential for unambiguous structure confirmation and should be consulted for
detailed analysis.

Molecular Structure and Spectroscopic Data

The structure of Sculponeatic acid was elucidated as a novel A-ring contracted oleanane
triterpenoid. While the specific spectral data from the primary literature is not fully available in
the search results, a representative summary is provided below.
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Spectroscopic Data Description

The proton NMR spectrum would be expected

to show characteristic signals for multiple methyl
1H-NMR groups, olefinic protons, and protons adjacent to

carbonyl and hydroxyl groups, consistent with a

triterpenoid structure.

The carbon NMR spectrum would display 30

distinct signals, including those corresponding to
B3C-NMR carbonyl carbons, olefinic carbons, and a variety

of sp3-hybridized carbons within the pentacyclic

framework.

M Spect . High-resolution mass spectrometry would
ass Spectrometry _
confirm the molecular formula of C3zoH460a.

The IR spectrum would likely show absorption
bands indicative of hydroxyl (-OH), carbonyl
(C=0), and carbon-carbon double bond (C=C)

functional groups.

IR Spectroscopy

Biological Activity and Signaling Pathways
(Predictive Context)

Direct experimental data on the biological activity and signaling pathways of Sculponeatic
acid is not yet available in the public domain. However, based on the activities of other
oleanane triterpenoids, several potential areas of investigation can be proposed.

Potential Biological Activities

Oleanane triterpenoids are known to exhibit a wide range of biological activities, including:
» Anti-inflammatory effects: Many triterpenoids inhibit key inflammatory mediators.

o Cytotoxic/Anticancer activity: Some oleanane derivatives have shown promising activity
against various cancer cell lines.
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» Antimicrobial properties: Activity against bacteria and fungi has been reported for this class

of compounds.

o Hepatoprotective effects: Protection against liver damage is another noted activity.

Potential Signaling Pathway Involvement

Given its structural class, Sculponeatic acid may modulate key cellular signaling pathways.
The following diagram illustrates a generalized workflow for investigating the potential
involvement of a novel compound like Sculponeatic acid in a known signaling pathway, such
as the NF-kB pathway, which is frequently modulated by triterpenoids.
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Caption: A generalized workflow for investigating the effect of Sculponeatic acid on the NF-kB

signaling pathway.

Future Directions

The unique A-ring contracted structure of Sculponeatic acid makes it a compelling candidate
for further research. Key future directions include:
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o Total Synthesis: Development of a synthetic route to Sculponeatic acid would enable the
production of larger quantities for extensive biological screening and the generation of novel
analogs.

» Biological Screening: A broad-based screening of Sculponeatic acid against various
disease models (e.g., cancer cell lines, inflammatory assays) is necessary to identify its
primary biological activities.

o Mechanism of Action Studies: Once a significant biological activity is identified, detailed
studies are required to elucidate the underlying molecular mechanisms and identify its
protein targets and effects on signaling pathways.

o Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of derivatives of
Sculponeatic acid will be crucial for optimizing its potency and selectivity for any identified
biological targets.

Conclusion

Sculponeatic acid is a structurally novel natural product with significant potential for drug
discovery and development. This guide provides the foundational knowledge required for
researchers to embark on further investigation of this intriguing molecule. The detailed
experimental protocol for its isolation, coupled with the predictive context of oleanane
triterpenoid bioactivity, offers a solid starting point for unlocking the therapeutic potential of
Sculponeatic acid. Future studies focusing on its synthesis, biological activity, and mechanism
of action are eagerly anticipated and will be critical in determining its place in the landscape of
natural product-based therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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